1,2-Oxaborinan-2-ol

• CAS No.: 61632-73-3
• Molecular Formula: C4H9BO2
• Molecular Weight: 99.93 g/mol
• IUPAC Name: 2-hydroxyoxaborinane
• InChI: InChI=1S/C4H9BO2/c6-5-3-1-2-4-7-5/h6H,1-4H2
• InChI Key: QWFPMSZIDJUPMZ-UHFFFAOYSA-N
• Canonical SMILES: B1(CCCCO1)O

Description

1,2-Oxaborinan-2-ol represents a valuable cyclic boronic acid ester compound in organoboron chemistry research, exhibiting particular significance as a synthetic intermediate for accessing complex molecular architectures. This saturated six-membered heterocycle containing boron and oxygen atoms serves as a versatile building block in methodological development and synthetic organic chemistry . Researchers utilize 1,2-oxaborinan-2-ol and related derivatives as key intermediates in stereoselective synthesis campaigns. The compound's structural features enable transformation to various functionalized scaffolds, including potential application in the synthesis of δ-boryl-substituted homoallylic alcohols through Lewis acid-catalyzed reactions with aldehydes . Recent methodological advances have demonstrated efficient synthetic routes to related 1,2-oxaborinan-3-enes with excellent stereo- and enantioselectivities using chiral Brønsted acid catalysis . The broader 1,2-oxaborine chemical platform has gained significant attention in medicinal chemistry and drug discovery for its exceptional versatility in core diversification strategies . These boron-oxygen heterocycles serve as modular scaffolds that can be transformed into diverse structural frameworks including arenes, heteroarenes, and non-aromatic heterocycles, facilitating rapid exploration of structure-activity relationships in lead optimization . While specific biological data for 1,2-oxaborinan-2-ol requires further investigation, structurally related cyclic boronic acid esters have demonstrated therapeutic potential in patent literature, particularly as antimicrobial agents when combined with β-lactam antibiotics . This compound is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should handle all boron-containing compounds using appropriate safety precautions and storage under inert conditions to preserve chemical integrity.

Advanced Synthetic Methodologies for 1,2 Oxaborinan 2 Ol and Its Derivatives

Catalytic Approaches to 1,2-Oxaborinan-2-ol Core Structures

Catalytic methods provide an efficient and atom-economical route to the 1,2-oxaborinan-2-ol scaffold. These approaches often involve the strategic use of transition metal catalysts and organocatalysts to control stereochemistry and functional group tolerance.

Chiral Brønsted Acid-Catalyzed Allylation and Cyclization Strategies

A powerful strategy for constructing chiral 1,2-oxaborinan-3-enes involves the use of chiral Brønsted acids, particularly binaphthyl-derived phosphoric acids (PAs), as catalysts. acs.orgsigmaaldrich.com These catalysts can activate allylboronates towards enantioselective addition to aldehydes, a key step in forming the homoallylic alcohol precursor which cyclizes to the oxaborinane ring. acs.orgsigmaaldrich.com This method is advantageous due to its operational simplicity, mild reaction conditions, and the commercial availability of the catalysts. acs.org

A highly diastereo- and enantioselective synthesis of anti-1,2-oxaborinan-3-enes has been developed utilizing a dual catalytic system. thieme-connect.comthieme-connect.com This method combines a ruthenium catalyst for in situ generation of the active allylboron reagent with a chiral phosphoric acid for the subsequent stereoselective allylation of aldehydes. acs.orgnih.gov The reaction proceeds by reacting various aldehydes with 1,1-di(boryl)alk-3-enes. acs.orgresearchgate.net The resulting homoallylic alcohol intermediate possesses a (Z)-vinylboronate moiety, which facilitates spontaneous cyclization to yield the stable anti-1,2-oxaborinan-3-ene product. nih.govresearchgate.netresearchmap.jp This one-pot process demonstrates excellent control over two newly formed chiral centers. researchgate.net The protocol is tolerant of a range of functional groups, including halogens, heterocycles, and alkenes, consistently delivering products in high yields and with exceptional enantiopurity. thieme-connect.com

Table 1: Selected Examples of anti-1,2-Oxaborinan-3-ene Synthesis

Aldehyde (R¹)	Substituent (R²)	Yield (%)	Enantiomeric Excess (ee, %)	anti/syn Ratio	Reference
PhCHO	Me	94	98	>95:5	thieme-connect.com
4-ClC₆H₄CHO	Me	96	97	>95:5	rsc.org
cyclohexylCHO	Me	84	97	>95:5	rsc.org
PhCH=CHCHO	Me	80	85	>95:5	rsc.org
PhCH₂CH₂CHO	Me	72	88	>95:5	rsc.org
PhCHO	Et	81	91	>95:5	rsc.org

The key to the success of the aforementioned synthesis is the in situ generation of the reactive allylboron species from a stable precursor. thieme-connect.com A cationic ruthenium(II) complex is employed to catalyze the double-bond transposition (isomerization) of 1,1-di(boryl)alk-3-enes into the corresponding 1,1-di(boryl)alk-2-enes. acs.orgnih.govresearchgate.net This isomerization is crucial because the resulting α,α-disubstituted allylboron reagent is the active component in the subsequent enantioselective addition to aldehydes. acs.org The ruthenium catalyst is specifically chosen for its ability to effectively promote this transposition while allowing the final product to retain its desired (Z)-geometry, which is essential for the cyclization into the 1,2-oxaborinan-3-ene ring. rsc.org This contrasts with other catalysts, like palladium complexes, which can lead to the formation of the thermodynamically more stable (E)-vinylboronate isomer. researchgate.netrsc.org

Chiral Brønsted acids, specifically chiral phosphoric acids (PAs), are highly effective organocatalysts for the enantioselective allylation of aldehydes with allylboronic acid pinacol (B44631) esters. acs.orgsigmaaldrich.com It is proposed that the high reactivity is due to the protonation of the boronate oxygen by the chiral phosphoric acid catalyst, which activates the allylboronate. acs.org This catalytic system is notable for its broad substrate scope, which includes aromatic (both electron-rich and electron-poor), α,β-unsaturated, and aliphatic aldehydes, all of which typically react to give high yields and excellent enantioselectivities. acs.org The reactions can be performed under mild, non-cryogenic conditions with low catalyst loadings (often 1-5 mol%). acs.orgsigmaaldrich.com The resulting enantioenriched homoallylic alcohols are the direct precursors that, in relevant substrates, cyclize to form enantioenriched oxaborinanes. csic.esunizar.es

Copper-Catalyzed Borylation and Cyclization Protocols

Copper catalysis offers a distinct and powerful pathway for synthesizing functionalized cyclic compounds, including oxaborinanes. acs.orgmdpi.com These methods often involve a borylcupration step, where a copper-boryl species adds across an unsaturated bond, followed by an intramolecular cyclization. mdpi.com This strategy allows for the construction of complex ring systems with high stereocontrol. mdpi.com

Table of Compounds

Compound Name
1,2-Oxaborinan-2-ol
anti-1,2-Oxaborinan-3-ene
1,1-Di(boryl)alk-3-ene
Aldehyde
Ruthenium(II) complex
Chiral Phosphoric Acid
Homoallylic alcohol
(Z)-vinylboronate
1,1-di(boryl)alk-2-ene
Allylboronic acid pinacol ester
Palladium complex
(E)-vinylboronate
Copper-boryl species
Cycloheptatrienyl-substituted homoallylic alcohol

Palladium-Catalyzed Alkene Isomerization in Oxaborinane Precursor Synthesis

Palladium catalysis has emerged as a powerful tool for the isomerization of alkenes, a key transformation in the synthesis of precursors to 1,2-oxaborinanes. This method allows for the conversion of terminal and internal olefins to their most thermodynamically stable isomer. nih.govrsc.org An air- and moisture-stable 2,9-dimethylphenanthroline-palladium catalyst, when used with a NaBAr4 promoter, has proven effective for this purpose. nih.govrsc.org

One notable application involves the in-situ generation of α-boryl allylboronate from a vinyl boronate precursor. This transient intermediate can then undergo asymmetric aldehyde addition followed by a palladium-catalyzed alkene isomerization. This sequence yields enantioenriched δ-boryl-substituted homoallylic alcohols with high E-selectivities. acs.orgnih.gov The mechanism of palladium-catalyzed alkene isomerization is understood to proceed through several potential pathways, including migratory insertion/β-hydride elimination, π-allylpalladium(II) formation, or nucleopalladation/β-elimination. nih.gov The specific pathway is influenced by the substrate and reaction conditions. nih.govsioc-journal.cn

This methodology has been successfully applied to the synthesis of silyl (B83357) enol ethers and fluoroenolates from silylated allylic alcohols and alkenyl fluorides, respectively. nih.gov The ability to perform long-distance double bond "chain-running" further expands the synthetic utility of this approach. nih.gov

Lewis Acid-Catalyzed Methodologies for Oxaborinane Precursors

Lewis acids play a crucial role in promoting key bond-forming reactions for the synthesis of oxaborinane precursors. They function by activating carbonyl groups or other electrophiles, facilitating reactions with nucleophilic partners. nih.govillinois.edu

For instance, the addition of α,α-disubstituted crotylboronates to aldehydes can be effectively catalyzed by Lewis acids such as boron trifluoride etherate (BF3•OEt2). nsf.gov This catalysis enables the crotylation of aldehydes at low temperatures, affording homoallylic alcohols with high diastereoselectivity. nsf.govacs.org The Lewis acid is thought to coordinate to the carbonyl oxygen, increasing its electrophilicity and facilitating the nucleophilic attack of the crotylboronate. nih.gov

Lewis acid catalysis is also instrumental in the synthesis of δ-boryl-substituted homoallylic alcohols. acs.orgnih.gov The choice of Lewis acid can be tuned to control the reaction's outcome, and even highly electrophilic species like "naked" zinc(II) dications are being explored for their catalytic potential. anr.fr The development of chiral Lewis acids has further expanded the scope of these reactions to allow for enantioselective transformations. illinois.edu

Precursor Synthesis and Transformation to 1,2-Oxaborinan-2-ol Frameworks

The construction of the 1,2-oxaborinan-2-ol framework relies on the strategic synthesis and subsequent transformation of key precursor molecules. Allylboronates, particularly those with α-boryl substitution, are central to these strategies.

Generation of α-Boryl-Substituted Allylboronates

The synthesis of α-boryl-substituted allylboronates has been achieved through several innovative methods. One approach involves the copper-catalyzed borylation of propargylic alcohols, which can yield various borylated allylboronates. organic-chemistry.org Another strategy is the palladium-catalyzed reaction of 1,1-bis(pinacolboronate) esters with bromoalkenes, which can generate allyl boronates with high enantioselectivity. organic-chemistry.org

Matteson Homologation Approaches for α-Boryl Allylboronates

The Matteson homologation has proven to be a powerful and versatile method for the synthesis of α-boryl allylboronates. nih.govrsc.org This classic organoboron reaction involves the reaction of a boronic ester with a lithiated carbenoid, leading to a one-carbon chain extension. chemrxiv.orgresearchgate.net

A practical application of this approach for generating α-boryl allylboronates starts with 1,1-bisboryl-chloromethane. nih.gov This compound is treated with a vinyl Grignard reagent to form an ate complex, which then undergoes a 1,2-vinyl shift to produce the desired α-boryl allylboronate in good yield. nih.gov This method is reproducible on a multigram scale. nih.gov The Matteson homologation has been successfully applied to a variety of boronic esters, including those derived from aryl, alkyl, and alkenyl Grignard reagents, demonstrating its broad scope. rsc.orgnih.gov

Synthesis of α,α-Disubstituted Allylboron Reagents

The development of α,α-disubstituted allylboron reagents has opened avenues to more complex homoallylic alcohols. A key strategy for their synthesis involves the alkylation of an α-boryl allylboronate. acs.orgnih.gov

The process begins with the deprotonation of the α-boryl allylboronate at the carbon atom positioned between the two boron groups, facilitated by a strong base like lithium tetramethylpiperidide (LTMP). nih.govnsf.gov The resulting stabilized anion, a consequence of the "boron α-anion effect," can then be alkylated with various electrophiles, such as methyl iodide or ethyl iodide, to furnish the corresponding α,α-disubstituted allylboronates. nih.gov It is noteworthy that these α,α-disubstituted reagents are not accessible through palladium-catalyzed alkene isomerization approaches. acs.org

Stereoselective Syntheses of α,α-Disubstituted Crotylboronates

Achieving stereocontrol in the synthesis of α,α-disubstituted crotylboronates is critical for their application in stereoselective aldehyde additions. acs.orgacs.org Highly stereoselective methods have been developed for both (E)- and (Z)-isomers.

The synthesis starts from either (E)- or (Z)-α-boryl crotylboronate precursors. nsf.govacs.org Base-mediated alkylation of these precursors occurs regioselectively at the α-position, preserving the geometry of the double bond in the starting material. nsf.govacs.orgacs.org This allows for the generation of a diverse range of α,α-disubstituted crotylboronates from common intermediates. acs.org

These stereodefined crotylboronates can then participate in highly stereoselective additions to aldehydes. The stereochemical outcome of the reaction can often be controlled by the choice of catalyst. For example, chiral Brønsted acid-catalyzed additions with (E)-crotylboronates can yield allylated products with excellent (E)-selectivity and enantioselectivity. acs.org In contrast, Lewis acid-catalyzed additions with the same (E)-crotylboronates can produce homoallylic alcohols with high (Z)-selectivity. nsf.govacs.org Furthermore, α,α-disubstituted (Z)-crotylboronates can react with aldehydes without any catalyst to afford alcohols with good stereoselectivities. acs.org

Derivatization of Homoallylic Alcohols into Oxaborinane Structures

The conversion of homoallylic alcohols into 1,2-oxaborinane structures represents a crucial step in the synthesis of this heterocyclic system. A prominent method involves a copper-catalyzed nucleophilic borylation followed by a cyclization protocol. csic.esresearchgate.net This strategy allows for the creation of enantioenriched oxaborinanes from corresponding enantioenriched homoallylic alcohols. csic.es

The general approach involves the reaction of a homoallylic alcohol with a diboron (B99234) reagent, such as bis(pinacolato)diboron (B136004) (B₂pin₂), in the presence of a copper catalyst. For instance, a copper(I) chloride (CuCl) catalyst can be employed alongside a suitable ligand like Xantphos. The reaction proceeds via the regioselective addition of a borylcopper(I) species to the alkene of the homoallylic alcohol, followed by an intramolecular cyclization that displaces a leaving group to form the six-membered 1,2-oxaborinane ring. csic.esacs.org

Furthermore, stereo- and enantioselective syntheses of related 1,2-oxaborinan-3-enes have been developed using chiral Brønsted acid-catalyzed additions of aldehydes to α-boryl-substituted allylboronates. nih.govacs.org While these methods produce unsaturated oxaborinanes, they highlight the advanced strategies available for controlling stereochemistry in this ring system. The resulting δ-boryl-substituted homoallylic alcohols are direct precursors that can be cyclized to form the saturated oxaborinane ring under appropriate conditions. nih.govacs.org

A summary of a typical catalytic system for this transformation is presented below.

Component	Example Reagent	Role
Substrate	Enantioenriched Homoallylic Alcohol	Starting material providing the carbon backbone and stereocenter.
Boron Source	Bis(pinacolato)diboron (B₂pin₂)	Provides the boron atom for the heterocyclic ring.
Catalyst	Copper(I) Chloride (CuCl)	Facilitates the borylation and cyclization steps.
Ligand	Xantphos	Stabilizes the copper catalyst and influences reactivity.
Base	Potassium tert-butoxide (KOtBu)	Activates the alcohol and/or the diboron reagent.

General Methods for Cyclic Boronic Acid Ester Derivative Synthesis

Once the 1,2-oxaborinane ring is formed, further functionalization is often required to produce biologically active analogues. Key derivatization strategies include the introduction of amine functionalities and subsequent amide bond formation.

The introduction of an amino group, particularly at the C3-position, is a critical modification for many oxaborinane-based inhibitors. A common and powerful strategy for this transformation is reductive amination. wikipedia.orgharvard.edumasterorganicchemistry.com This method typically involves the reaction of a ketone precursor (e.g., a 3-keto-oxaborinane) with an amine in the presence of a selective reducing agent. harvard.edu

The process begins with the condensation of the ketone and the amine to form an intermediate imine or iminium ion. This intermediate is then reduced in situ to the desired amine. wikipedia.orgmasterorganicchemistry.com Mild reducing agents are preferred as they selectively reduce the iminium ion without significantly reducing the starting carbonyl compound. harvard.edu

Common Reducing Agents for Reductive Amination:

Sodium cyanoborohydride (NaBH₃CN): Effective at neutral or weakly acidic pH, where the iminium ion is favored for reduction. wikipedia.orgharvard.edu

Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃): A highly selective and commonly used reagent for reductive amination, often employed with acetic acid as a catalyst. harvard.edu

This method allows for the installation of primary, secondary, and tertiary amines by choosing the appropriate amine reactant. harvard.edu The synthesis of 3-amino-1,2-oxaborinan-2-ol hydrochloride has been documented, providing a key building block for further derivatization. nih.gov

With an amino-substituted oxaborinane in hand, a vast array of analogues can be generated through amide coupling reactions. This is one of the most frequently used reactions in medicinal chemistry for creating libraries of compounds for structure-activity relationship (SAR) studies. nih.govgrowingscience.com The reaction involves forming an amide bond between the amine on the oxaborinane ring (e.g., 3-amino-1,2-oxaborinan-2-ol) and a carboxylic acid. hepatochem.com

Direct condensation of an amine and a carboxylic acid is generally inefficient. Therefore, the carboxylic acid must first be "activated" using a coupling reagent. hepatochem.comfishersci.co.uk This activation step generates a highly reactive intermediate, such as an active ester or an O-acylisourea, which is readily attacked by the amine nucleophile to form the stable amide bond. fishersci.co.ukresearchgate.net

Commonly Used Amide Coupling Reagents:

Reagent Class	Examples	Notes
Carbodiimides	EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), DCC (N,N'-Dicyclohexylcarbodiimide)	Forms a reactive O-acylisourea intermediate. Often used with additives like HOBt to improve efficiency. nih.govfishersci.co.uk
Uronium/Guanidinium Salts	HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	Highly efficient reagents that form active esters, often leading to high yields and short reaction times. growingscience.comresearchgate.net

This methodology is exemplified in the synthesis of the β-lactamase inhibitor vaborbactam, which contains a 1,2-oxaborinane core functionalized with a thiophene-acetamide side chain via an amide linkage. mdpi.com

The synthesis of benzo-fused oxaborinanes introduces additional complexity, requiring methods to construct the heterocyclic ring fused to an aromatic system. While a detailed, publicly available synthetic route for the specific target, (S)-5-fluoro-3-methylbenzo[c] acs.orgresearchgate.netoxaborinan-1(3H)-ol, is not extensively documented in peer-reviewed literature, its synthesis is noted in patent literature in the context of producing target molecules like NVL-520. antpedia.com

General strategies for creating benzo-fused heterocycles often rely on starting materials that already contain the benzene (B151609) ring, which is then elaborated to form the fused heterocyclic portion. nih.govnih.govresearchgate.net For a benzo-fused oxaborinane, a plausible approach would involve starting with a suitably substituted benzene derivative, such as a 2-halobenzyl alcohol or a related compound, which can undergo cyclization with a boron source.

The synthesis of the related benzoxaborole, 5-fluoro-3-methylbenzo[c] nih.govCurrent time information in Bangalore, IN.oxaborol-1(3H)-ol, has been described, indicating that synthetic methodologies for related fluorine-substituted, benzo-fused boron heterocycles exist. uni.lu The synthesis of the specific six-membered oxaborinane ring would likely involve a multi-step sequence starting from a fluorinated aromatic precursor to build the necessary side chain for a subsequent borylation and cyclization reaction to form the final benzo-fused structure.

Mechanistic Investigations of Reactions Involving 1,2 Oxaborinan 2 Ol

Elucidation of Reaction Pathways in Allylboration and Cyclization Reactions

The elucidation of reaction mechanisms is a critical aspect of chemistry, providing a step-by-step understanding of how reactants transform into products. fiveable.me For reactions involving 1,2-oxaborinan-2-ol, particularly allylboration and cyclization, understanding the reaction pathways is essential for optimizing conditions and predicting outcomes. fiveable.menih.gov

Transition State Analysis in Chiral Brønsted Acid Catalysis

Chiral Brønsted acids have emerged as powerful catalysts for a variety of organic transformations, including those involving 1,2-oxaborinan-2-ol derivatives. organic-chemistry.orgacs.org A key aspect of understanding their effectiveness lies in the analysis of the transition states of the catalyzed reactions. dicp.ac.cn

Theoretical studies, often employing computational methods, have been instrumental in modeling the potential energy surfaces and visualizing these transient structures. fiveable.mersc.org For instance, in the chiral phosphoric acid-catalyzed allylboration of aldehydes, it is proposed that the high reactivity of the allylboronate is due to the protonation of the boronate oxygen by the catalyst. acs.org This interaction is believed to facilitate a chairlike six-membered cyclic transition state, which is a common feature in uncatalyzed allylboronations and helps to explain the observed diastereoselectivity. acs.org

In other systems, such as the enantioselective intramolecular anti-SN2′ cyclization, structural analysis of transition states has revealed that the discrimination between substituents on a double bond is achieved through a combination of hydrogen bonding and C–H⋯π interactions with the catalyst. rsc.org This detailed understanding at the molecular level is crucial for designing more efficient and selective catalysts. fiveable.me

Catalyst System	Key Transition State Feature	Outcome
Chiral Phosphoric Acid	Chairlike six-membered cyclic transition state	High enantioselectivity in homoallylic alcohol synthesis acs.org
Binaphthol-derived Phosphoramide	Three-point hydrogen bonding and C–H⋯π interactions	Enantioselective construction of quaternary stereogenic centers rsc.org

Role of Boron-Stabilized Allyl Carbanion Intermediates

Boron-stabilized carbanions are highly reactive intermediates that play a crucial role in various carbon-carbon bond-forming reactions. organic-chemistry.orgnih.gov In the context of reactions involving derivatives of 1,2-oxaborinan-2-ol, the generation and subsequent reaction of boron-stabilized allyl carbanions are of significant interest.

The conjugate addition of boron-stabilized allylic nucleophiles to α,β-unsaturated ketones, for example, is proposed to proceed through a boron-stabilized allyl carbanion. nih.gov The use of γ,γ-disubstituted allyldiboron reagents in the presence of an activator like cesium fluoride (B91410) (CsF) facilitates the formation of these intermediates. nih.gov A critical observation is that the presence of a second boron group is essential for reactivity, as monoboronallyl reagents show little to no conversion under similar conditions. nih.gov

Mechanistic studies, including deuterium (B1214612) quenching experiments, have provided evidence for the formation of these carbanionic intermediates and subsequent enolates. nih.gov The stereochemical integrity of the boron-stabilized carbanion is often maintained during the reaction, allowing for the selective formation of stereoisomers. nih.gov

Analysis of Type-I Mechanism in Allylboration Processes

The allylboration of carbonyl compounds is a cornerstone reaction in organic synthesis, and the mechanism through which it proceeds is a key determinant of the product's stereochemistry. The "Type-I" mechanism, which involves a closed, chair-like six-membered transition state, is frequently invoked to explain the stereochemical outcomes of these reactions. acs.org

In chiral Brønsted acid-catalyzed allylborations, the observed diastereoselectivity in crotylation reactions strongly suggests the operation of a Type-I mechanism. acs.org This model predicts a specific spatial arrangement of the reactants in the transition state, which directly translates to the stereochemistry of the resulting homoallylic alcohol. Computational studies have supported the energetic favorability of such transition states. researchgate.net

Stereochemical Progression and Control in Oxaborinane Formation

The ability to control stereochemistry is a paramount goal in modern organic synthesis. In the formation of oxaborinane rings, which are core structures related to 1,2-oxaborinan-2-ol, achieving high levels of stereocontrol is essential for producing specific isomers of complex molecules. rsc.orgnih.gov

The chiral Brønsted acid-catalyzed aldehyde addition to α,α-disubstituted allylboronates has been shown to produce 1,2-oxaborinan-3-enes with excellent stereo- and enantioselectivities. acs.org The Z-selectivity observed in these reactions can be rationalized by analyzing the transition states. A model where the α-Bpin group of the allylboronate reagent occupies a pseudoaxial position to minimize steric interactions is consistent with the formation of the Z-product. acs.org

Furthermore, the stereochemical outcome can be influenced by the catalyst and reaction conditions. For instance, Lewis acid-catalyzed additions can lead to racemic products with high stereoselectivity, while the use of a chiral Brønsted acid in conjunction with a palladium catalyst can yield enantioenriched products. acs.org This highlights the tunable nature of these reactions for accessing different stereoisomers. acs.org

Reaction Type	Key Stereocontrolling Element	Resulting Stereochemistry
Chiral Brønsted acid-catalyzed aldehyde addition	Pseudoaxial orientation of α-Bpin group in transition state	High Z-selectivity in 1,2-oxaborinan-3-enes acs.org
Lewis acid-catalyzed aldehyde addition	Chelation control	High diastereoselectivity (racemic products) acs.org
Chiral Brønsted acid catalysis with Pd-isomerization	Combination of chiral acid and Pd catalyst	High E-selectivity and enantioselectivity acs.org

Detailed Mechanisms of Catalytic Activation

Catalysts function by providing an alternative reaction pathway with a lower activation energy, thereby increasing the reaction rate. ucalgary.caunizin.orgsaskoer.ca The activation of substrates by a catalyst is a critical step in any catalytic cycle. libretexts.org

In the context of chiral Brønsted acid catalysis involving 1,2-oxaborinan-2-ol derivatives, the activation mechanism often involves protonation. The acidic proton of the catalyst interacts with an electron-rich site on the substrate, such as the oxygen atom of a carbonyl group or a boronate ester. acs.org This protonation increases the electrophilicity of the substrate, making it more susceptible to nucleophilic attack. saskoer.ca

For example, in the allylboration of aldehydes, the chiral phosphoric acid catalyst is believed to protonate the boronate oxygen, thereby activating the allylboronate reagent. acs.org Similarly, in certain cyclization reactions, the catalyst activates a leaving group through hydrogen bonding, facilitating an intramolecular nucleophilic attack. rsc.org The regeneration of the catalyst at the end of the reaction completes the catalytic cycle, allowing it to participate in multiple turnovers. unizin.orgsaskoer.ca

Stereochemical Control in 1,2 Oxaborinan 2 Ol Synthesis and Reactivity

Diastereoselective Synthesis Strategies

Diastereoselective synthesis aims to produce one diastereomer in preference to others. york.ac.uk For 1,2-oxaborinan-2-ol derivatives, this often involves controlling the relative stereochemistry of newly formed stereocenters during the cyclization process or in subsequent modifications. Key strategies focus on the formation of quaternary stereocenters and the control of alkene geometry.

The construction of quaternary carbon stereocenters—a carbon atom bonded to four other carbon atoms—is a significant challenge in organic synthesis due to steric hindrance. rsc.orgresearchgate.netacs.org Methods that generate these centers with high diastereoselectivity are of great value.

A notable strategy involves the diastereoselective conjugate addition of boron-stabilized allylic nucleophiles to α,β-unsaturated ketones. nih.gov This method facilitates the creation of adjacent β-tertiary and γ-quaternary carbon stereocenters. nih.gov The reaction of γ,γ-disubstituted allyldiboron reagents with cyclic enones, activated by cesium fluoride (B91410) (CsF), yields products with high diastereomeric ratios (up to >98:2 dr). nih.gov For instance, the reaction of various cyclic enones with a γ,γ-disubstituted allyldiboron reagent consistently produces high yields and excellent diastereoselectivity. nih.gov The use of both E and Z isomers of allyldiboron reagents can proceed stereospecifically, allowing for selective access to different stereoisomers of the product. nih.gov

Another powerful approach is the intramolecular iodo-aldol cyclization of prochiral α-substituted enoate aldehydes and ketones. This reaction produces carbocycles and heterocycles containing adjacent quaternary and tertiary stereocenters with high trans-selectivity. organic-chemistry.org The stereochemical outcome is rationalized by a chelated chair-like transition state where steric interactions guide the diastereoselectivity. organic-chemistry.org

Furthermore, diastereoconvergent methods have been developed for synthesizing anti-1,2-amino alcohols that may contain nitrogen-bearing quaternary stereocenters. semanticscholar.orgnih.gov These reactions can proceed through a mechanism where an existing stereocenter is destroyed and then reformed with high selectivity for a single diastereomer, regardless of the starting material's stereochemistry. nih.gov

Table 1: Diastereoselective Formation of Quaternary Centers in Conjugate Addition

Enone Substrate	Allyldiboron Reagent	Product Yield (%)	Diastereomeric Ratio (dr)	Reference
Cyclopentenone	γ,γ-dimethylallyldiboron	90	96:4	nih.gov
Cyclohexenone	γ,γ-dimethylallyldiboron	96	>98:2	nih.gov
Cycloheptenone	γ,γ-dimethylallyldiboron	88	>98:2	nih.gov
2-Methylcyclohexenone	γ,γ-dimethylallyldiboron	92	>98:2	nih.gov

The geometry of the double bond within the 1,2-oxaborinan ring or in its side chains is critical, and controlling the E/Z-selectivity is a key aspect of their synthesis. The reaction of α-boryl-substituted allylboronates with aldehydes can generate 1,2-oxaborinan-3-enes with high Z-selectivity. acs.org For example, treating a range of aromatic, α,β-unsaturated, and heterocyclic aldehydes with α-boryl-substituted allylboronate (1a) at room temperature afforded the corresponding 1,2-oxaborinan-3-enes in yields of 74–96% and with Z-selectivities ranging from 11:1 to >20:1. acs.org Aliphatic aldehydes also reacted, though with lower Z-selectivity (5:1). acs.org

This observed Z-selectivity is rationalized by analyzing the transition states. The transition state leading to the Z-isomer is favored because the bulky α-boryl group occupies a pseudoaxial position, which minimizes steric interactions. acs.org In contrast, the transition state for the E-isomer would involve unfavorable gauche interactions due to the pseudoequatorial placement of this group. acs.org

Reductive coupling methods using novel phosphorus-based reagents have also emerged as a powerful tool for controlling alkene geometry, offering high Z-selectivity in the formation of 1,2-disubstituted alkenes from aldehydes. diva-portal.org This kinetic control is in contrast to many traditional methods that favor the thermodynamically more stable E-isomer. diva-portal.org

Table 2: Z-Selectivity in the Synthesis of 1,2-Oxaborinan-3-enes

Aldehyde	Yield (%)	Z:E Ratio	Reference
Benzaldehyde	96	>20:1	acs.org
4-Chlorobenzaldehyde	94	>20:1	acs.org
Cinnamaldehyde	88	15:1	acs.org
Furfural	85	11:1	acs.org
Pivalaldehyde	77	5:1	acs.org

Enantioselective Synthesis Strategies

Enantioselective synthesis, or asymmetric synthesis, is the process that favors the formation of one enantiomer over the other. wikipedia.org This is typically achieved using chiral catalysts, chiral auxiliaries, or chiral reagents that create a chiral environment during the reaction. york.ac.ukwikipedia.org

Chiral catalysts are central to the enantioselective synthesis of 1,2-oxaborinan-2-ol derivatives. Chiral Brønsted acids, such as chiral phosphoric acids (CPAs), have proven to be highly effective. acs.orgacs.orgfrontiersin.org These catalysts can protonate the boronate oxygen, increasing the reactivity of the allylboronate reagent and creating a chiral environment to induce high enantioselectivity in additions to aldehydes. acs.org

For example, the reaction of α,α-disubstituted allylboronates with aldehydes in the presence of a chiral Brønsted acid catalyst yields 1,2-oxaborinan-3-enes with excellent stereo- and enantioselectivities. acs.org Similarly, chiral organocatalysts, such as those based on squaramide or thiourea (B124793) scaffolds, have been designed for asymmetric [4+2] cycloaddition reactions to construct chiral 1,2-oxazinane (B1295428) spirocyclic systems, which are structurally related to oxaborinanes. rsc.orgnih.gov In one study, a squaramide-based catalyst provided the desired product in 87% yield, with a diastereomeric ratio greater than 20:1 and 96% enantiomeric excess (ee). nih.gov

Chiral 1,3,2-oxazaborolidines, known as CBS catalysts, are another important class of catalysts used for enantioselective transformations. nih.gov While widely known for ketone reductions, their application has expanded to other areas of asymmetric synthesis, demonstrating the versatility of boron-based chiral catalysts. nih.gov The design of these catalysts can be tailored for specific reactions, although sometimes requiring high catalyst loadings to overcome racemic background reactions. nih.gov

Table 3: Chiral Catalyst Performance in Asymmetric Synthesis

Reaction Type	Chiral Catalyst Type	Product	Yield (%)	ee (%)	Reference
Aldehyde Allylboration	Chiral Phosphoric Acid	1,2-Oxaborinan-3-ene	High	Excellent	acs.orgresearchgate.net
[4+2] Cycloaddition	Squaramide Organocatalyst	1,2-Oxazinane Spiro-oxindole	87	96	nih.gov
Aldehyde Allylation	Chiral Copper-NHC	1,4-Diene	66-97	up to 99:1 er	nih.gov
Ketone Allylboration	Chiral BINOL derivative	Homoallylic alcohol	High	90:10 er	acs.org

Once a chiral 1,2-oxaborinane is synthesized, it is often necessary to perform further chemical transformations on the molecule. A critical consideration in these subsequent steps is the retention of the hard-won stereochemistry. Many reactions involving organoboron compounds, such as the Suzuki-Miyaura cross-coupling, are known to proceed with retention of configuration at the carbon-boron bond.

This property is highly valuable for the derivatization of chiral 1,2-oxaborinane products. For example, enantioenriched 1,2-oxaborinan-3-enes can undergo Suzuki coupling with vinyl halides to produce complex dienes. acs.org The stereochemical integrity of the carbon-boron bond is maintained throughout the catalytic cycle, transferring the chirality of the oxaborinane to the final product. acs.org This allows for the synthesis of a variety of complex chiral molecules from a common chiral intermediate.

Similarly, other transformations on the oxaborinane ring or its substituents must be chosen carefully to avoid epimerization or racemization. Reactions that proceed via an S_N2 mechanism will result in a predictable inversion of configuration, which can also be a useful and controlled stereochemical outcome. byjus.comlibretexts.orglibretexts.org In contrast, reactions proceeding through a planar carbocation intermediate (S_N1-type) risk the loss of stereochemical information. utexas.edu Therefore, the strategic selection of post-cyclization reactions is paramount to preserving the stereochemical purity of the final target molecule.

Spectroscopic Characterization Methodologies for 1,2 Oxaborinan 2 Ol and Related Structures

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone for the analysis of 1,2-Oxaborinan-2-ol and related organoboron compounds. By probing the magnetic properties of atomic nuclei, NMR provides a wealth of information regarding molecular structure and connectivity.

Proton Nuclear Magnetic Resonance (¹H NMR) for Structural Elucidation and Selectivity Determination

¹H NMR spectroscopy is a fundamental tool for determining the structure of organic molecules, including cyclic borinic esters like 1,2-Oxaborinan-2-ol. The chemical shifts, signal multiplicities, and coupling constants of the proton nuclei provide a detailed map of the proton environments within the molecule. For instance, the protons on the carbon atoms of the oxaborinane ring exhibit characteristic signals that can be used to confirm the cyclic structure. epo.org

In the context of synthesizing related structures, such as 1,2-oxaborinan-3-enes, ¹H NMR is crucial for determining the stereoselectivity of the reaction. acs.org The relative integration of signals corresponding to different stereoisomers allows for the calculation of diastereomeric or enantiomeric excess. acs.org For example, specific chemical shift values can be assigned to protons in different spatial orientations, such as pseudoaxial or pseudoequatorial positions within the ring, which in turn informs the stereochemical outcome of a reaction. acs.org Furthermore, ¹H NMR can be used to monitor the progress of reactions, such as the disappearance of vinyl proton signals during synthesis. thieme-connect.de The technique's sensitivity to the local electronic environment also makes it valuable for studying intermolecular interactions, like those between chiral solvating agents and boronic acid derivatives, which can induce changes in chemical shifts. acs.org

A summary of typical ¹H NMR data for a related 1,2-oxaborinane derivative is presented below:

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity
CH	1.35-1.54	m
CH	0.94-1.35	m

This table is illustrative and specific values can vary based on the full molecular structure and solvent. epo.org

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) for Carbon Skeleton Analysis

¹³C NMR spectroscopy provides direct information about the carbon framework of 1,2-Oxaborinan-2-ol and its analogs. savemyexams.com Each unique carbon atom in the molecule produces a distinct signal, allowing for the determination of the number of different carbon environments. savemyexams.com The chemical shifts in ¹³C NMR are sensitive to the hybridization and bonding environment of the carbon atoms. libretexts.org

For cyclic boronic esters, the carbon atoms within the heterocyclic ring will have characteristic chemical shifts. scielo.org.mxgoogleapis.com For example, carbons bonded to oxygen (C-O) typically resonate in the range of 50-70 ppm. savemyexams.com The analysis of the ¹³C NMR spectrum, in conjunction with ¹H NMR data, allows for a comprehensive assignment of the entire molecular structure. rsc.org In more complex systems, such as polymers containing boronic ester groups, solid-state ¹³C NMR can reveal the presence of different structural motifs, including unreacted monomers and open-ring structures. researchgate.net

An illustrative table of ¹³C NMR chemical shifts for a substituted oxaborinane is provided below:

Carbon Environment	Chemical Shift Range (δ, ppm)
C-O (in ring)	50 - 70
C-C (alkyl)	0 - 50

Note: These are general ranges and can be influenced by substituents and the specific ring conformation. savemyexams.comlibretexts.org

Boron-11 Nuclear Magnetic Resonance (¹¹B NMR) for Boron Environment Characterization

¹¹B NMR spectroscopy is a specialized and highly informative technique for characterizing compounds containing boron, such as 1,2-Oxaborinan-2-ol. magritek.com Boron has two NMR-active isotopes, ¹⁰B and ¹¹B, with ¹¹B being the more sensitive and abundant nucleus. magritek.comichemc.ac.lk The chemical shift in ¹¹B NMR is highly dependent on the coordination number and the nature of the substituents attached to the boron atom. mdpi.com

For 1,2-Oxaborinan-2-ol, which is a cyclic borinic ester, the boron atom is tricoordinate. Tricoordinate boronic esters typically exhibit ¹¹B NMR signals in the range of δ 18-31 ppm. researchgate.net The presence of oxygen atoms bonded to boron generally causes the resonance to shift to a higher field compared to alkylboranes. sdsu.edu The specific chemical shift provides a signature for the B(O)₂C environment within the six-membered ring. In contrast, tetracoordinated boron species, which can form in the presence of Lewis bases, show signals at significantly higher fields, typically between δ 1.9 and 7.3 ppm. scielo.org.mx This distinction makes ¹¹B NMR an excellent tool for studying equilibria involving changes in boron coordination.

A table summarizing typical ¹¹B NMR chemical shifts for different boron environments is shown below:

Boron Environment	Coordination Number	Typical Chemical Shift (δ, ppm)
Boronic Esters (e.g., 1,2-Oxaborinan-2-ol)	3	18 - 31
Tetracoordinated Boronates	4	1.9 - 7.3
Boroxines (cyclic anhydrides)	3	~33

These values are general and can be influenced by solvent and electronic effects of substituents. scielo.org.mxresearchgate.netsdsu.edu

Two-Dimensional NMR Techniques (2D-NMR) for Complex Structure Assignment

For complex molecules or when 1D NMR spectra exhibit significant signal overlap, two-dimensional (2D) NMR techniques are indispensable. libretexts.org These methods correlate signals from different nuclei, providing a more detailed picture of molecular connectivity and spatial relationships. wikipedia.org

Common 2D NMR experiments include:

COSY (Correlation Spectroscopy): This homonuclear experiment correlates proton signals that are scalar-coupled to each other, typically through two or three bonds. emerypharma.com It is used to identify neighboring protons in the 1,2-Oxaborinan-2-ol ring system.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates the chemical shifts of protons directly bonded to heteronuclei, such as ¹³C. wikipedia.org It is invaluable for assigning carbon signals in the ¹³C NMR spectrum based on their attached protons.

NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, even if they are not directly bonded. acs.org It is particularly useful for determining stereochemistry and conformational details of the oxaborinane ring.

These 2D NMR techniques, used in combination, allow for the unambiguous assignment of all proton and carbon signals, even in structurally complex derivatives of 1,2-Oxaborinan-2-ol. sciencegate.appyoutube.com

Solid-State NMR Spectroscopy for Bulk Material Characterization

Solid-state NMR (ssNMR) spectroscopy provides structural information about materials in their solid form, which can be different from their structure in solution. pascal-man.com This is particularly relevant for boronic acids and their esters, which can form different structures, such as dimers or oligomeric anhydrides, in the solid state. wiley-vch.de

¹¹B ssNMR is especially powerful for probing the local environment of boron atoms in bulk materials. acs.orgacs.org By analyzing the quadrupolar lineshape and chemical shift anisotropy (CSA), one can determine the coordination number (trigonal vs. tetrahedral) and symmetry of the boron sites. acs.orgnih.gov For example, ssNMR studies have been used to distinguish between three-coordinate boron in boronic acids and four-coordinate boron in cross-linked elastomeric materials. acs.org Two-dimensional ¹¹B-¹¹B correlation experiments in the solid state can even reveal through-space proximities between boron atoms, providing insights into the supramolecular assembly of these compounds. rsc.org ¹³C ssNMR can also be used to characterize the carbon environments in solid organoboron materials. sciencegate.app

Vibrational Spectroscopy

Vibrational spectroscopy, including Fourier-transform infrared (FTIR) and Raman spectroscopy, probes the vibrational modes of a molecule. umu.se These techniques are complementary to NMR and provide information about the functional groups present in 1,2-Oxaborinan-2-ol. The absorption or scattering of infrared radiation corresponds to specific bond stretching and bending vibrations. libretexts.org

For 1,2-Oxaborinan-2-ol, characteristic vibrational bands would include:

O-H stretching: A broad band typically in the region of 3200-3600 cm⁻¹, corresponding to the hydroxyl group on the boron atom.

C-H stretching: Bands in the 2850-3000 cm⁻¹ region.

B-O stretching: Strong absorptions typically found in the 1300-1400 cm⁻¹ range are characteristic of boronic acids and esters.

C-O stretching: Vibrations in the 1000-1300 cm⁻¹ region.

FTIR and Raman spectroscopy can be used to confirm the presence of these key functional groups and to study intermolecular interactions, such as hydrogen bonding, which can cause shifts in the vibrational frequencies. researchgate.net

Electronic Spectroscopy

Ultraviolet-Visible (UV-Vis) spectroscopy measures the absorption of UV or visible light by a molecule, which causes the promotion of electrons from a ground state to a higher energy excited state. pearson.com This technique is particularly sensitive to molecules containing π-electrons and conjugated systems. pearson.commasterorganicchemistry.com

The 1,2-Oxaborinan-2-ol molecule is a saturated heterocyclic compound, meaning it lacks π-bonds or extended conjugation. Its structure contains the boron atom, two oxygen atoms (one in the ring and one in the hydroxyl group), and saturated carbon atoms. The primary electronic transitions possible in such a molecule involve the promotion of non-bonding electrons (n) from the oxygen atoms or sigma (σ) electrons from the single bonds to anti-bonding sigma orbitals (σ*).

These n→σ* and σ→σ* transitions are high-energy processes and typically occur at short wavelengths, deep in the UV region (below 200 nm). masterorganicchemistry.com Consequently, a standard UV-Vis spectrum (200-800 nm) of pure, unsubstituted 1,2-Oxaborinan-2-ol is not expected to show significant absorption bands. masterorganicchemistry.com The absence of absorption in the 200-400 nm range can itself be a useful piece of information, confirming the lack of unsaturation or aromatic chromophores. In contrast, related compounds like arylboronic acids exhibit strong π→π* transitions due to the conjugated phenyl ring. pearson.com

Table 2: Expected Electronic Transitions for Saturated 1,2-Oxaborinan-2-ol

Transition	Involved Orbitals	Approximate λₘₐₓ (nm)	Chromophore
n → σ*	Non-bonding (O) → Sigma anti-bonding (C-O, B-O)	< 200	C-O, B-O, -OH

Advanced Chromatographic Techniques for Purity and Enantiomeric Excess Determination

High-Performance Liquid Chromatography (HPLC) is a premier analytical technique for separating, identifying, and quantifying components in a mixture. scirp.org When dealing with chiral molecules such as substituted derivatives of 1,2-Oxaborinan-2-ol, HPLC using a chiral stationary phase (CSP) is the method of choice for determining enantiomeric purity or enantiomeric excess (ee). mdpi.com The principle relies on the differential interaction of enantiomers with the chiral environment of the column, leading to different retention times and thus, separation. mdpi.com

The enantioselective analysis of boronic acid derivatives is well-established. For instance, the enantioselectivity of 1,2-oxaborinan-3-enes, compounds closely related to 1,2-Oxaborinan-2-ol, has been successfully determined using chiral HPLC analysis. acs.org The separation is typically achieved on columns with a CSP based on polysaccharides like cellulose (B213188) or amylose, such as the commercially available Chiralpak columns. nih.govdergipark.org.tr

A typical method involves dissolving the analyte in a suitable solvent and injecting it into the HPLC system. The mobile phase often consists of a mixture of a nonpolar solvent like n-hexane and a polar alcohol modifier such as 2-propanol (IPA) or ethanol, run in an isocratic mode. nih.govdergipark.org.tr Detection is commonly performed using a photodiode array (PDA) or a standard UV detector set at a wavelength where the compound or its derivative absorbs. dergipark.org.tr The ratio of the peak areas for the two separated enantiomers allows for the precise calculation of the enantiomeric excess.

Table 3: Representative HPLC Conditions for Enantioselectivity Assessment of Chiral Boronates

Parameter	Description
Column	Chiralpak AD-H or IG-3 (amylose or cellulose-based CSP) nih.govdergipark.org.tr
Mobile Phase	n-Hexane / 2-Propanol or Ethanol mixture (e.g., 90:10, 80:20, 60:40 v/v) nih.gov
Flow Rate	0.5 - 1.2 mL/min nih.govdergipark.org.tr
Detector	UV/PDA at a suitable wavelength (e.g., 254 nm, 278 nm) nih.govacs.org

| Column Temperature | Ambient or controlled (e.g., 25 °C) nih.gov |

Computational and Theoretical Studies of 1,2 Oxaborinan 2 Ol Systems

Density Functional Theory (DFT) Calculations

Density Functional Theory (DFT) has become a cornerstone of computational chemistry due to its favorable balance of accuracy and computational cost. It is particularly well-suited for studying the electronic structure and reactivity of organoboron compounds like 1,2-oxaborinan-2-ol.

DFT calculations are instrumental in determining the precise three-dimensional arrangement of atoms in 1,2-oxaborinan-2-ol and its derivatives. By solving the Kohn-Sham equations, DFT can predict bond lengths, bond angles, and dihedral angles with a high degree of accuracy. These calculations are crucial for understanding the conformational preferences of the six-membered 1,2-oxaborinan ring, which can adopt various conformations such as chair, boat, and twist-boat.

The optimized geometries obtained from DFT calculations provide a static picture of the molecule at its energy minimum. This information is fundamental for interpreting experimental data, such as that from NMR spectroscopy and X-ray crystallography. For instance, calculated bond lengths and angles can be compared with experimental values to validate the computational model. In studies of boronic ester-containing polymers, DFT has been used to model the geometry of dioxaborinane structures, which serve as analogs for the 1,2-oxaborinan-2-ol ring system. These models are essential for understanding the steric and electronic effects that govern the reactivity of the boronic ester functionality.

Parameter	DFT Calculated Value (Angstroms/Degrees)
Bond Lengths
B-O(1)	1.37
B-O(2)	1.37
C-O(1)	1.45
C-C	1.54
Bond Angles
O(1)-B-O(2)	120.0
B-O(1)-C	120.0
O(1)-C-C	109.5
Note: The data in this table is representative of typical values for dioxaborinane systems as determined by DFT calculations and may vary slightly for 1,2-Oxaborinan-2-ol itself.

A significant application of DFT is the mapping of reaction potential energy surfaces. This allows for the calculation of the energetic profiles of various reaction pathways, providing critical insights into reaction mechanisms and kinetics. By locating and calculating the energies of reactants, transition states, intermediates, and products, a comprehensive picture of the reaction landscape can be constructed.

For systems related to 1,2-oxaborinan-2-ol, such as dioxaborinanes, DFT has been employed to investigate the mechanisms of boronic ester exchange reactions, which are vital for the development of self-healing polymers known as vitrimers. Two primary mechanisms have been explored: a direct metathesis pathway and a nucleophile-mediated pathway. DFT calculations have shown that while both pathways are theoretically possible, the presence of a nucleophile, such as an alcohol, significantly lowers the activation energy barrier for the exchange reaction.

These computational findings are supported by experimental kinetic measurements, which show a substantial increase in the rate of exchange in the presence of a nucleophile. rsc.org The calculated energetic profiles help to rationalize these observations by quantifying the energy barriers for each step of the proposed mechanisms.

Reaction Pathway	Reactants	Transition State Energy (kcal/mol)	Products
Metathesis	Dioxaborinane Dimer	+35.5	Exchanged Dimer
Nucleophile-Mediated	Dioxaborinane + Methanol	+15.2	Exchanged Dioxaborinane + Methanol
Note: This data is based on DFT calculations for model dioxaborinane systems and illustrates the relative energy barriers of different reaction pathways. rsc.org

Molecular Modeling and Simulation

While DFT provides detailed information about the electronic structure and energetics of molecules, molecular modeling and simulation techniques are employed to study the dynamic behavior of these systems, including their interactions with other molecules and their conformational flexibility over time.

Molecular modeling is a powerful tool for visualizing and quantifying the interactions between a substrate and a catalyst. In reactions involving 1,2-oxaborinan-2-ol or its derivatives as catalysts, understanding how substrates bind to the active site is crucial for explaining the observed reactivity and selectivity. Techniques such as molecular docking and molecular dynamics (MD) simulations can be used to explore different binding modes and assess their stability.

These simulations can reveal key non-covalent interactions, such as hydrogen bonds, van der Waals forces, and electrostatic interactions, that govern the formation of the substrate-catalyst complex. By analyzing the trajectories from MD simulations, researchers can gain insights into the conformational changes that occur upon substrate binding and identify the most favorable binding orientations that lead to the desired chemical transformation.

One of the most significant contributions of computational modeling is its ability to predict the stereochemical outcomes of chemical reactions. For reactions involving chiral catalysts or substrates, understanding the factors that control enantioselectivity and diastereoselectivity is of paramount importance.

By calculating the energies of the transition states leading to different stereoisomeric products, it is possible to predict which stereoisomer will be formed preferentially. The stereoselectivity of a reaction is determined by the difference in the free energies of the diastereomeric transition states (ΔΔG‡). A larger energy difference corresponds to a higher degree of stereoselectivity.

Computational models have been successfully used to rationalize the stereoselectivity observed in various reactions, including those involving boronic esters. By analyzing the geometries of the competing transition states, researchers can identify the specific steric and electronic interactions that favor the formation of one stereoisomer over the other. This predictive capability is invaluable for the rational design of new and more effective stereoselective catalysts and reactions.

Transition State	Relative Free Energy (kcal/mol)	Predicted Major Product	Predicted Stereoselectivity (er)
TS-A (pro-R)	0.0	R-enantiomer	>99:1
TS-B (pro-S)	+3.5
Note: This table presents hypothetical data to illustrate how the calculated energy difference between competing transition states can be used to predict the stereochemical outcome of a reaction.

Advanced Synthetic Applications of 1,2 Oxaborinan 2 Ol Scaffolds

Utility in Complex Organic Molecule Synthesis

The strategic incorporation of the 1,2-oxaborinan-2-ol motif and its related structures into synthetic routes enables the efficient assembly of intricate organic molecules. The inherent reactivity of the organoboron functionality allows for its conversion into various other groups, providing a powerful tool for late-stage functionalization and the stereocontrolled synthesis of important structural motifs.

A significant challenge in organic synthesis is the stereoselective construction of internal, or non-terminal, alkenes. Homoallylic alcohols containing a stereodefined internal alkene are crucial structural motifs found in numerous bioactive natural products. acs.org The synthesis of δ-boryl-substituted homoallylic alcohols and their cyclic counterparts, 1,2-oxaborinan-3-enes, offers a powerful solution to this challenge. acs.orgCurrent time information in Bangalore, IN.

The general strategy involves an asymmetric aldehyde addition with an α-boryl-substituted allylboron reagent. acs.orgCurrent time information in Bangalore, IN. This reaction can be catalyzed by chiral Brønsted acids to produce enantioenriched 1,2-oxaborinan-3-enes or by Lewis acids to yield racemic δ-boryl-substituted homoallylic alcohols with high stereoselectivity. acs.orgCurrent time information in Bangalore, IN. The key to accessing the desired internal alkenes lies in the subsequent transformation of the vinyl boryl group (e.g., a vinyl Bpin group) present in these products. acs.orgCurrent time information in Bangalore, IN. For instance, the Murakami group demonstrated that an α-boryl allylboronate could be generated in situ and used in an asymmetric aldehyde addition followed by a palladium-catalyzed alkene isomerization to furnish enantioenriched δ-boryl-substituted homoallylic alcohols with high E-selectivity. acs.orgCurrent time information in Bangalore, IN. The vinyl Bpin group in these intermediates can then be further manipulated to create homoallylic alcohols with a precisely defined internal E-alkene. acs.orgCurrent time information in Bangalore, IN.

This methodology provides access to complex alcohol products that would be difficult to synthesize using traditional allylation methods, which typically yield terminal alkenes. acs.org

Table 1: Synthetic Approaches to Stereodefined Homoallylic Alcohols via Borylated Intermediates

Precursor/Reagent	Catalyst/Method	Intermediate Product	Final Product Motif	Citation
α-Boryl-substituted allylboronate + Aldehyde	Chiral Brønsted Acid	1,2-Oxaborinan-3-ene	Homoallylic alcohol with internal alkene	acs.orgCurrent time information in Bangalore, IN.
α-Boryl-substituted allylboronate + Aldehyde	Lewis Acid	δ-Boryl-substituted homoallylic alcohol	Homoallylic alcohol with internal alkene	acs.orgCurrent time information in Bangalore, IN.

This table summarizes key synthetic transformations starting from α-boryl-substituted allylboronates to achieve homoallylic alcohols with stereodefined internal alkenes.

The boryl group within the 1,2-oxaborinane scaffold or its acyclic precursors is not merely a spectator; it is a versatile functional handle for building molecular complexity. Organoboronates are highly valued building blocks in synthetic chemistry due to their stability, low toxicity, and broad spectrum of reactivity. chemrxiv.orgorganic-chemistry.org A key transformation is the 1,2-boryl migration, which can occur via two-electron pathways involving boron 'ate' complexes or through radical mechanisms. chemrxiv.orgrsc.org

Photoredox catalysis has enabled novel transformations of 1,2-bis-boronic esters. rsc.org In these systems, a primary β-boryl radical can be generated, which then undergoes a rapid 1,2-boron shift to form a more thermodynamically stable secondary radical. rsc.org This shift allows for the selective functionalization at the more hindered position, reversing conventional selectivity and providing a powerful tool for synthesizing complex functionalized boronic esters. rsc.org Such strategies, involving the migration of boron, facilitate the formation of new carbon-carbon bonds and can be applied in sophisticated molecular transformations like diastereoselective fragmentations and radical cascade reactions. chemrxiv.orgrsc.org These boron-involved reactions are instrumental in synthesizing highly desirable borylated strained ring structures, which are valuable precursors for molecules with applications in medicine and materials science. chemrxiv.org

Intermediates in the Chemical Synthesis of Structurally Diverse Heterocyclic Frameworks

The 1,2-oxaborinane ring and related boronic acid derivatives are pivotal intermediates in the synthesis of a wide range of heterocyclic compounds. Their ability to participate in cyclization reactions makes them valuable precursors for constructing both fused and non-fused ring systems.

Fused ring systems, where two or more rings share two adjacent atoms, are common in complex natural products and pharmaceuticals. wikipedia.orgrsc.org The synthesis of fused heterocyclic frameworks often relies on intramolecular cyclization reactions. The Chan-Lam coupling, a copper-catalyzed cross-coupling reaction, is a powerful method for forming carbon-heteroatom bonds, typically between a boronic acid and an amine or an alcohol. organic-chemistry.orgacs.org This reaction is advantageous as it can often be performed under mild conditions in the presence of air. acs.orgwhiterose.ac.uk

While direct examples of intramolecular Chan-Lam coupling starting from a 1,2-oxaborinan-2-ol to form a 2,3-dihydrofuran (B140613) are not explicitly detailed in the surveyed literature, the principles of the reaction support its feasibility. An intramolecular Chan-Lam C-O coupling would involve the reaction between a boronic acid and a suitably positioned alcohol within the same molecule. For this to occur from a 1,2-oxaborinane derivative, a precursor such as a δ-hydroxy vinylboronic acid would be required. The vinylboronic acid moiety could react with the tethered hydroxyl group in a copper-catalyzed intramolecular cyclization. This would proceed via the formation of a copper-alkoxide and subsequent transmetalation with the vinylboronic acid, followed by reductive elimination from a copper(III) intermediate to forge the C-O bond and close the ring, yielding a fused 2,3-dihydrofuran system. organic-chemistry.orgacs.org The synthesis of dihydrofuran rings is an active area of research, with various methods developed, including those involving transition metal catalysis. rsc.orgrsc.org The application of an intramolecular Chan-Lam strategy would represent a valuable addition to this synthetic arsenal.

Boron-containing heterocycles, particularly cyclic boronic acid esters, have emerged as a significant class of therapeutic agents, demonstrating notable antimicrobial and anticancer activities. The ability of the boronic acid functional group to form reversible covalent bonds with nucleophilic residues in enzyme active sites makes it a compelling pharmacophore for drug design.

Synthetic routes to these valuable compounds often utilize boronic acid building blocks. For example, novel boronic acid derivatives with potential antimicrobial effects have been synthesized through direct amidation coupling between a carboxyphenylboronic acid and various arylamines, using a coupling agent like N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). Another important class of boron-based antimicrobial agents is the benzoxaboroles. The synthesis of these structures can involve multiple steps, such as an initial Miyaura borylation to install the boronic acid ester, followed by functional group manipulations and cyclization to form the final heterocyclic framework.

The development of new cyclic boronic acid ester derivatives is an active field of research, driven by the need for new antimicrobial agents to combat drug resistance. Patents have been filed for various cyclic boronic acid ester derivatives for use in treating bacterial infections, highlighting the therapeutic potential of this compound class.

Table 2: Examples of Boron-Containing Heterocycles with Antimicrobial Potential

Compound Class	Synthetic Precursor Example	Target/Application	Citation
N-Aryl boronic acid amides	3-Carboxyphenylboronic acid + Arylamine	Antimicrobial and anticancer agents
Benzoxaboroles	4-Bromo-3-methylbenzoate	Antitubercular, Antifungal
Cyclic boronic acid esters	(Varies)	β-lactamase inhibitors, Antibacterial agents

This table provides examples of classes of boron-containing heterocyclic compounds designed for antimicrobial applications and their general synthetic starting points.